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Compound of Interest

Compound Name: 2-Bromo-3-fluoro-6-nitroaniline

Cat. No.: B170609

An In-depth Technical Guide to 2-Bromo-3-fluoro-6-nitroaniline

This technical guide provides a comprehensive overview of the molecular structure, properties,
and key data for 2-Bromo-3-fluoro-6-nitroaniline, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

2-Bromo-3-fluoro-6-nitroaniline is a substituted aniline derivative. Its chemical structure
incorporates a bromine atom, a fluorine atom, and a nitro group attached to the aniline core,
making it a valuable building block in organic synthesis.

Compound Identification

The following table summarizes the key identifiers for 2-Bromo-3-fluoro-6-nitroaniline.

Identifier Value

IUPAC Name 2-Bromo-3-fluoro-6-nitroaniline
Synonyms 2-Amino-3-bromo-4-fluoronitrobenzene[1]
CAS Number 1218764-80-7[1]

Physicochemical Properties
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Key quantitative data regarding the physicochemical properties of 2-Bromo-3-fluoro-6-
nitroaniline are presented below.

Property Value Source
Molecular Formula CeHaBrFN202 [1112]
Molecular Weight 235.01 g/mol [1][2]
Appearance Bright yellow solid [1]
Purity 97% [1]
Storage Temperature 2-8°C [2]

Logical Relationship of Chemical Identifiers

The diagram below illustrates the interconnectedness of the primary identifiers for 2-Bromo-3-
fluoro-6-nitroaniline.

Molecular Formula CeH4BrFN202

2-Bromo-3-fluoro-6-nitroaniline CAS: 1218764-80-7 Molecular Weight [ 235.01 g/mol

Synonym | 2-Amino-3-bromo-4-fluoronitrobenzene

Click to download full resolution via product page
Caption: Logical map of 2-Bromo-3-fluoro-6-nitroaniline identifiers.

Experimental Protocols

While specific experimental protocols for the synthesis of 2-Bromo-3-fluoro-6-nitroaniline are
not readily available in the provided search results, a plausible synthetic route can be inferred
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from procedures for structurally similar compounds, such as 2-bromo-6-nitroaniline. The
following is a proposed methodology based on analogous reactions.

Proposed Synthesis of 2-Bromo-3-fluoro-6-nitroaniline

This proposed synthesis involves the amination of a suitable precursor, 1,2-dibromo-3-fluoro-6-
nitrobenzene, by adapting a known procedure for a similar compound.

Reaction Scheme:
1-bromo-2-fluoro-3-nitrobenzene + NH3/CHsOH — 2-Bromo-6-nitroaniline

This reaction scheme is for a similar, non-fluorinated compound and is provided for illustrative
purposes.

Materials and Reagents:

1,2-Dibromo-3-fluoro-6-nitrobenzene (precursor)

Ammonia in Methanol (7 M solution)

Ethyl acetate

Water

Brine solution

Anhydrous sodium sulfate
Procedure:

e A mixture of 1,2-dibromo-3-fluoro-6-nitrobenzene and a 7 M solution of ammonia in methanol
would be placed in a sealed tube.

e The sealed tube is then heated to 100°C for approximately 16 hours with continuous stirring.

 After the reaction period, the solvent would be removed under reduced pressure.
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e The resulting residue is dissolved in water and then extracted multiple times with ethyl
acetate.

e The combined organic layers are washed with brine.

e The washed organic layer is dried over anhydrous sodium sulfate.

e The solvent is evaporated to yield the crude product, 2-Bromo-3-fluoro-6-nitroaniline.
 Further purification could be achieved through recrystallization or column chromatography.

Disclaimer: This is a proposed protocol based on the synthesis of a similar compound[3]. The
actual experimental conditions may need to be optimized for the synthesis of 2-Bromo-3-
fluoro-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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